3-(3-Bromophenoxy)propanenitrile

• IUPAC Name: 3-(3-bromophenoxy)propanenitrile
• InChI: InChI=1S/C9H8BrNO/c10-8-3-1-4-9(7-8)12-6-2-5-11/h1,3-4,7H,2,6H2
• InChI Key: NFFXECDJQLCAJE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)OCCC#N
• Molecular Formula: C9H8BrNO
• Molecular Weight: 226.07 g/mol

Description

3-(3-Bromophenoxy)propanenitrile is a chemical compound with the molecular formula C9H8BrNO and a molecular weight of 226.07 g/mol. It is used in various fields of research and industry.

Molecular Structure Analysis

The molecular structure of 3-(3-Bromophenoxy)propanenitrile consists of a bromophenol group attached to a propanenitrile group. The InChI code for this compound is 1S/C9H8BrNO/c10-8-2-4-9(5-3-8)12-7-1-6-11/h2-5H,1,7H2.

Physical And Chemical Properties Analysis

3-(3-Bromophenoxy)propanenitrile is a solid at room temperature. Other physical and chemical properties such as boiling point, melting point, and flash point are not available in the sources I found.

Scientific Research Applications

Supramolecular Chemistry and Coordination Complexes

Research on coordination complexes, such as those involving bromophenols and related structures, underscores the importance of understanding intermolecular interactions, such as O–H⋯O hydrogen bonding, in generating ordered supramolecular architectures. These studies have implications for designing new materials with specific properties, including molecular recognition, catalysis, and the construction of functional supramolecular systems (Thakurta et al., 2009).

Environmental Science and Degradation Studies

The degradation of nitrile compounds, including those structurally related to "3-(3-Bromophenoxy)propanenitrile", has been explored using various methods, such as micro-electrolysis systems. These studies are crucial for understanding the environmental fate of nitrile-based pollutants and developing effective remediation strategies (Lai et al., 2013).

Antimicrobial and Antifungal Applications

The synthesis and characterization of compounds with nitrile functionalities have shown promising antimicrobial and antifungal activities. This research is significant for the development of new pharmaceuticals and agrochemicals with enhanced efficacy and specificity (Desai et al., 2017).

Catalysis and Organic Synthesis

Research on catalysts involving nitrile-functionalized compounds demonstrates their potential in facilitating chemoselective transformations, including acetalization of carbonyl compounds. These findings are vital for advancing synthetic methodologies and creating efficient, selective catalysts for organic synthesis (Karimi et al., 2005).

Advanced Materials and Polymer Science

Studies on the polymerization of nitrile-functionalized monomers and their incorporation into advanced materials highlight the role of such compounds in creating novel polymers with specific properties. These materials have applications in sensors, imaging, and as components in electronic devices (Mahapatra et al., 2020).

Safety And Hazards

This compound is classified as harmful if swallowed, causes skin irritation, causes serious eye irritation, harmful if inhaled, and may cause respiratory irritation. It is recommended to wear suitable personal protective equipment when handling this compound.